4-ethylsulfonyl-N-[3-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]benzamide

• IUPAC Name: 4-ethylsulfonyl-N-[3-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]benzamide
• InChI: InChI=1S/C18H18N4O3S/c1-3-26(24,25)16-9-7-13(8-10-16)18(23)20-15-6-4-5-14(11-15)17-19-12(2)21-22-17/h4-11H,3H2,1-2H3,(H,20,23)(H,19,21,22)
• InChI Key: MYODQTKXFGMFJJ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NNC(=N3)C
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

4-ethylsulfonyl-N-[3-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 4-ethylsulfonyl-N-[3-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]benzamide is not fully understood. However, it has been suggested that this compound inhibits the activity of enzymes that are involved in the growth and proliferation of cancer cells. It has also been suggested that this compound disrupts the cell membrane of fungi and bacteria, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 4-ethylsulfonyl-N-[3-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]benzamide has biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, leading to their death. It has also been found to inhibit the growth of fungi and bacteria. In addition, this compound has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethylsulfonyl-N-[3-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]benzamide in lab experiments include its high yield and potential applications in scientific research. However, the limitations of using this compound include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for research on 4-ethylsulfonyl-N-[3-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]benzamide. One direction is to study its potential use as a diagnostic tool in imaging studies. Another direction is to study its potential use in combination with other compounds for the treatment of cancer. Further research is also needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 4-ethylsulfonyl-N-[3-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]benzamide has been accomplished using various methods. One of the commonly used methods involves the reaction of 4-ethylsulfonylbenzoyl chloride with 3-(5-methyl-1H-1,2,4-triazol-3-yl)aniline in the presence of a base. Another method involves the reaction of 4-ethylsulfonylbenzoic acid with 3-(5-methyl-1H-1,2,4-triazol-3-yl)aniline in the presence of a coupling agent. The yield of the compound obtained using these methods is reported to be high.

Scientific Research Applications

4-ethylsulfonyl-N-[3-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]benzamide has potential applications in scientific research. It has been studied for its activity against cancer cells, and it has been found to inhibit the growth of various cancer cell lines. In addition, it has been studied for its activity against fungi and bacteria. This compound has also been studied for its potential use as a diagnostic tool in imaging studies.